Receptor tyrosine-protein kinase erbB-2 (654-662)
Description
Receptor tyrosine-protein kinase erbB-2
Scientific Research Applications
Role in Tumorigenesis : HER2 is implicated in the pathogenesis of several cancers, including lung and breast cancer. It is part of the ErbB family of receptor tyrosine kinases, which play central roles in tumorigenesis of many solid tumors. Various therapeutics targeting these receptors have shown promise in treating several cancers (Tebbutt, Pedersen, & Johns, 2013).
Importance in Cell Signaling : HER2 is involved in vital cellular processes such as proliferation, migration, adhesion, differentiation, and survival. It functions as part of homo and heterodimers, playing a critical role in many malignancies (Richards et al., 2010).
Inhibition Strategies for Cancer Treatment : Research on HER2 has led to the development of inhibitors targeting its signaling pathways. These inhibitors have shown antiproliferative effects and are being explored as cancer treatments. Approaches include monoclonal antibodies and synthetic tyrosine kinase inhibitors (Cruz-López et al., 2011).
Interaction with Other Receptors : HER2 can form heterodimer complexes with other ErbB family members, such as EGFR and ErbB3. These interactions have been studied for their roles in signaling and potential as therapeutic targets (Mineev et al., 2010).
Role in Cardiac Development and Disease : Beyond its oncological implications, HER2 is also important in heart development and function. It has been linked to congenital heart defect (CHD) rates and adult cardiomyopathies (Sanchez-Soria & Camenisch, 2010).
Potential in Immune Response Activation : HER2 has been studied in the context of DNA vaccines for triggering immune responses. Research suggests that HER2 can be targeted to elicit a protective response in mouse models of cancer (Quaglino et al., 2010).
